Cas no 5258-64-0 (Benzenesulfonic acid,2-methyl-5-nitro-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,2-methyl-5-nitro-, sodium salt (1:1)
• CAS No: 5258-64-0
• MF: C₇H₆NNaO₅S
• MW: 239.181011676788
• CID: 369175
• PubChem ID: 21329
• Update Time: 2025-04-19

Benzenesulfonic acid,2-methyl-5-nitro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-methyl-5-nitro-, sodium salt (1:1)
• sodium 4-nitrotoluene-2-sulphonate
• sodium,2-methyl-5-nitrobenzenesulfonate
• Benzenesulfonic acid, 2-methyl-5-nitro-, sodium salt
• DTXSID4063743
• Benzenesulfonic acid, 2-methyl-5-nitro-, sodium salt (1:1)
• SCHEMBL9477910
• SODIUM 4-NITROTOLUENE-2-SULFONATE
• EINECS 226-062-0
• NS00081165
• MAZ3CV4QXW
• sodium 2-methyl-5-nitrobenzenesulfonate
• 5258-64-0

• Inchi： 1S/C7H7NO5S.Na/c1-5-2-3-6(8(9)10)4-7(5)14(11,12)13;/h2-4H,1H3,(H,11,12,13);/q;+1/p-1
• InChI Key： DAKNGKGXAIKYKW-UHFFFAOYSA-M
• SMILES： S(C1C=C(C=CC=1C)[N+](=O)[O-])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 238.98648
• Monoisotopic Mass: 238.986438
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 100.34